![molecular formula C19H20N4O4S2 B545997 N-(5-{[ethyl(3-methylphenyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide](/img/structure/B545997.png)
N-(5-{[ethyl(3-methylphenyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
TRPA1-IN-3 is a potent and selective TRPA1 inhibitor which interacts with the N-terminal ankyrin repeat (ankyrinR) domain.
Scientific Research Applications
Radiotracer Development
N-(5-{[ethyl(3-methylphenyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide derivatives have been explored for their potential as radiotracers. In a study by Hamill et al. (1996), derivatives of this compound, namely [11C]L-159,884 and [11C]L-162,574, were prepared for use as ligands for the AT1 receptor. These derivatives exhibited potential for angiotensin II receptor imaging due to their selectivity and potency (Hamill et al., 1996).
Photodynamic Therapy Applications
In the realm of photodynamic therapy, especially for cancer treatment, derivatives of this chemical structure have shown promise. Pişkin et al. (2020) synthesized and characterized new zinc phthalocyanine compounds substituted with derivatives including N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide. These compounds exhibited high singlet oxygen quantum yields, making them potential candidates for Type II photosensitizers in the treatment of cancer (Pişkin et al., 2020).
Anticonvulsant Research
Compounds within this chemical class have also been studied for their potential as anticonvulsants. Sych et al. (2018) synthesized a derivative, N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, which demonstrated promising anticonvulsive activity, indicating potential for further preclinical studies in this area (Sych et al., 2018).
Antimicrobial and Antifungal Research
Compounds related to N-(5-{[ethyl(3-methylphenyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide have been investigated for antimicrobial and antifungal activities. A study by Vinusha et al. (2015) synthesized thiadiazole derivatives that showed moderate activity against bacteria and fungi, highlighting the potential of these compounds in antimicrobial research (Vinusha et al., 2015).
Glutaminase Inhibitor Research
Derivatives of this compound have also been studied as glutaminase inhibitors, which are relevant in cancer research. Shukla et al. (2012) designed and synthesized analogs of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide, revealing their potential as kidney-type glutaminase inhibitors, with implications for cancer treatment (Shukla et al., 2012).
properties
Product Name |
N-(5-{[ethyl(3-methylphenyl)amino]sulfonyl}-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide |
---|---|
Molecular Formula |
C19H20N4O4S2 |
Molecular Weight |
432.5 g/mol |
IUPAC Name |
N-[5-[ethyl-(3-methylphenyl)sulfamoyl]-1,3,4-thiadiazol-2-yl]-3-methoxybenzamide |
InChI |
InChI=1S/C19H20N4O4S2/c1-4-23(15-9-5-7-13(2)11-15)29(25,26)19-22-21-18(28-19)20-17(24)14-8-6-10-16(12-14)27-3/h5-12H,4H2,1-3H3,(H,20,21,24) |
InChI Key |
RQHHGOZCSMFQFW-UHFFFAOYSA-N |
SMILES |
CCN(C1=CC=CC(=C1)C)S(=O)(=O)C2=NN=C(S2)NC(=O)C3=CC(=CC=C3)OC |
Canonical SMILES |
CCN(C1=CC=CC(=C1)C)S(=O)(=O)C2=NN=C(S2)NC(=O)C3=CC(=CC=C3)OC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
TRPA1 IN-3; TRPA1-IN 3; TRPA1-IN-3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.